Cas no 3421-67-8 (2,3,5,6-tetrachloroterephthalaldehyde)

• Product Name: 2,3,5,6-tetrachloroterephthalaldehyde
• CAS No: 3421-67-8
• MF: C₈H₂Cl₄O₂
• MW: 271.912278652191
• MDL: MFCD02677623
• CID: 918846
• PubChem ID: 266295
• Update Time: 2025-06-08

2,3,5,6-tetrachloroterephthalaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-tetrachloroterephthalaldehyde
• 2,3,5,6-tetrachlorobenzene-1,4-dicarbaldehyde
• tetrachloro-terephthalaldehyde
• Tetrachlor-terephthalaldehyd
• DTXSID80295659
• CS-0379258
• AKOS024332883
• NSC-103717
• NCIOpen2_007288
• SCHEMBL1808770
• NSC103717
• 1,4-Benzenedicarboxaldehyde, 2,3,5,6-tetrachloro-
• 2,3,5,6-tetrachloroterephthalic aldehyde
• MFCD02677623
• YSZC1861
• 3421-67-8

• MDL： MFCD02677623
• Inchi： 1S/C8H2Cl4O2/c9-5-3(1-13)6(10)8(12)4(2-14)7(5)11/h1-2H
• InChI Key： HJTJOWBGKFNDFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C(=C(C=1C=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 269.88100
• Monoisotopic Mass: 269.880890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14000
• LogP: 3.92520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2,3,5,6-tetrachloroterephthalaldehyde

Comprehensive Guide to 2,3,5,6-Tetrachloroterephthalaldehyde (CAS No. 3421-67-8): Properties, Applications, and Industry Insights

2,3,5,6-Tetrachloroterephthalaldehyde (CAS No. 3421-67-8) is a specialized organic compound with significant relevance in industrial and research applications. This chlorinated derivative of terephthalaldehyde is characterized by its unique molecular structure, featuring four chlorine atoms symmetrically positioned on the aromatic ring. The compound's high purity and thermal stability make it a valuable intermediate in the synthesis of advanced materials, including liquid crystals, agrochemicals, and specialty polymers.

In recent years, the demand for halogenated aromatic aldehydes like 2,3,5,6-tetrachloroterephthalaldehyde has surged due to their role in developing eco-friendly flame retardants and UV-stabilizing additives. Researchers are particularly interested in its potential for green chemistry applications, aligning with global trends toward sustainable manufacturing. The compound's CAS No. 3421-67-8 is frequently searched in academic databases, reflecting its importance in organic synthesis and material science.

From a technical perspective, 2,3,5,6-tetrachloroterephthalaldehyde exhibits a crystalline solid form with a defined melting point range, typically between 180–185°C. Its solubility profile—sparingly soluble in water but readily dissolved in polar organic solvents like dimethylformamide (DMF)—enhances its utility in multistep synthetic pathways. Analytical techniques such as HPLC and GC-MS are commonly employed to verify its purity, which is critical for high-yield reactions.

The compound's versatility extends to pharmaceutical intermediates, where its chlorinated structure serves as a precursor for bioactive molecules. However, stringent regulatory frameworks necessitate rigorous documentation for its use, emphasizing safety data sheets (SDS) and handling protocols. Industry professionals often query "synthesis methods for 2,3,5,6-tetrachloroterephthalaldehyde" or "suppliers of CAS 3421-67-8," highlighting its commercial and logistical significance.

Emerging studies explore the compound's role in advanced oxidation processes (AOPs) for wastewater treatment, leveraging its electron-deficient aromatic core. This aligns with the growing focus on environmental remediation technologies, a hot topic in scientific forums. Additionally, its derivatives are investigated for optical materials, particularly in OLED and photovoltaic device research, where precise molecular design is paramount.

For quality assurance, suppliers of 2,3,5,6-tetrachloroterephthalaldehyde must adhere to ISO-certified production standards, ensuring batch-to-batch consistency. The compound's storage conditions—typically under inert atmospheres to prevent oxidation—are another frequent search query among end-users. As industries pivot toward halogen-based functional materials, this compound's market trajectory is poised for growth, driven by innovations in smart coatings and electronic encapsulants.

In summary, 2,3,5,6-tetrachloroterephthalaldehyde (CAS No. 3421-67-8) represents a nexus of chemical innovation and industrial applicability. Its integration into cutting-edge technologies underscores the importance of continued research into its structure-activity relationships and scalable production methods. For researchers and manufacturers alike, understanding this compound's full potential remains a dynamic and evolving endeavor.